Cas no 762-73-2 (Stannane,trimethyl-2-propen-1-yl-)

Stannane,trimethyl-2-propen-1-yl- structure
762-73-2 structure
Product name:Stannane,trimethyl-2-propen-1-yl-
CAS No:762-73-2
MF:C6H14Sn
MW:204.88536
CID:571174
PubChem ID:136580

Stannane,trimethyl-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Stannane,trimethyl-2-propen-1-yl-
    • ALLYLTRIMETHYLTIN, tech-95
    • trimethyl(prop-2-enyl)stannane
    • Allyl-trimethyl-stannan
    • allyl-trimethyl-stannane
    • Allyltrimethyltin
    • Stannane,trimethyl-2-propen-1-yl
    • Stannane,trimethyl-2-propenyl
    • trimethyl-prop-2-enylstannane
    • Trimethylallylstannane
    • Stannane, trimethyl-2-propenyl-
    • 762-73-2
    • MFCD00077990
    • DTXSID60227059
    • trimethyl(prop-2-en-1-yl)stannane
    • FT-0727954
    • Allyltrimethylstannane
    • MDL: MFCD00077990
    • Inchi: InChI=1S/C3H5.3CH3.Sn/c1-3-2;;;;/h3H,1-2H2;3*1H3;
    • InChI Key: IYYAXTUFJCBGQP-UHFFFAOYSA-N
    • SMILES: C=C[CH2].[CH3].[CH3].[CH3].[Sn]

Computed Properties

  • Exact Mass: 206.01200
  • Monoisotopic Mass: 206.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 59.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: NA
  • Density: 1.255 g/cm3
  • Boiling Point: 129-130 ºC (760 Torr)
  • Flash Point: 27.3±12.5 ºC,
  • Refractive Index: 1.4783 (20 ºC)
  • Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
  • PSA: 0.00000
  • LogP: 2.51060

Stannane,trimethyl-2-propen-1-yl- Security Information

Stannane,trimethyl-2-propen-1-yl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Fluorochem
SNA0560-5g
Allyltrimethyltin
762-73-2
5g
£232.00 2022-02-28

Stannane,trimethyl-2-propen-1-yl- Related Literature

  • 1. Organotin reagents for the synthesis of π-allyl, π-cyclopentadienyl, π-indenyl, and other related π-enyl carbonyl derivatives of the transition metals
    Edward W. Abel,Stephen Moorhouse J. Chem. Soc. Dalton Trans. 1973 1706
  • 2. Stepwise intramolecular cycloaddition of nitrile oxide equivalents derived from the Lewis acid-promoted reaction of 1-nitroalkadienes and allylic stannanes
    Hidemitsu Uno,Ken-ichi Goto,Noriko Watanabe,Hitomi Suzuki J. Chem. Soc. Perkin Trans. 1 1989 289
  • 3. 1,5-Asymmetric induction of chirality: highly diastereoselective synthesis of homoallylic tertiary alcohols by the Lewis acid-mediated addition of allylstannanes into ketones in the side-chain of π-allyltricarbonyliron lactone complexes
  • 4. Synthesis of (±)-eleutherin, (±)-isoeleutherin, and their demethoxy analogues. A novel synthetic approach
    Yoshinori Naruta,Hidemitsu Uno,Kazuhiro Maruyama J. Chem. Soc. Chem. Commun. 1981 1277
  • 5. Naphtho[2,3-c]pyran-5,10-quinones. Syntheses of the racemates of quinone A, quinone A′, and deoxyquinone A dimethyl ethers of 7-methoxyeleutherin, and of isoeleutherin
    Robin G. F. Giles,Ivan R. Green,Victor I. Hugo,Peter R. K. Mitchell,Selwyn C. Yorke J. Chem. Soc. Perkin Trans. 1 1984 2383

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